Cas no 2167275-92-3 (1-(2-azidoethyl)-3,5-dichlorobenzene)

• Product Name: 1-(2-azidoethyl)-3,5-dichlorobenzene
• CAS No: 2167275-92-3
• MF: C₈H₇Cl₂N₃
• MW: 216.067279100418
• CID: 6409927
• PubChem ID: 151238161
• Update Time: 2025-10-28

1-(2-azidoethyl)-3,5-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3,5-dichlorobenzene
• EN300-1982526
• 2167275-92-3

• Inchi： 1S/C8H7Cl2N3/c9-7-3-6(1-2-12-13-11)4-8(10)5-7/h3-5H,1-2H2
• InChI Key： NPSSNXGTXSBTAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCN=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 215.0017026g/mol
• Monoisotopic Mass: 215.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(2-azidoethyl)-3,5-dichlorobenzene

1-(2-Azidoethyl)-3,5-Dichlorobenzene: An Overview of Its Properties, Applications, and Recent Research

1-(2-Azidoethyl)-3,5-dichlorobenzene (CAS No. 2167275-92-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound features a benzene ring substituted with two chlorine atoms at the 3 and 5 positions and an azidoethyl group at the 1 position. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The azidoethyl group in 1-(2-azidoethyl)-3,5-dichlorobenzene is particularly noteworthy. Azides are known for their reactivity and ability to participate in a wide range of chemical transformations, such as the Staudinger reaction and click chemistry. These reactions are widely used in the synthesis of bioconjugates, polymers, and other functional materials. The presence of the azide group also makes this compound a useful precursor for the introduction of amino functionalities through reduction reactions.

The dichlorobenzene moiety contributes to the compound's stability and reactivity. Chlorine atoms are electron-withdrawing groups that can influence the electronic properties of the benzene ring, making it more susceptible to nucleophilic attacks. This property is advantageous in synthetic routes where selective functionalization is required. Additionally, the dichlorobenzene scaffold is a common motif in many pharmaceuticals and agrochemicals, which further underscores the potential of 1-(2-azidoethyl)-3,5-dichlorobenzene as a building block for drug discovery.

Recent research has explored the use of 1-(2-azidoethyl)-3,5-dichlorobenzene in various applications. One notable study published in the Journal of Organic Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the azide group to introduce amino functionalities through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a well-known click reaction. The resulting compounds exhibited potent antiviral activity against several RNA viruses, highlighting the potential of this compound in drug development.

In another study published in Advanced Materials (2024), scientists investigated the use of 1-(2-azidoethyl)-3,5-dichlorobenzene as a monomer for polymer synthesis. The azide group was used to create cross-linked polymers with tunable mechanical properties and biocompatibility. These polymers showed promise in tissue engineering applications, where their ability to support cell growth and differentiation was evaluated. The results indicated that the polymers derived from this compound could be used to develop advanced biomaterials for regenerative medicine.

The versatility of 1-(2-azidoethyl)-3,5-dichlorobenzene extends beyond its use as an intermediate or monomer. Its unique chemical structure also makes it an interesting subject for fundamental research in physical organic chemistry. A study published in Chemical Communications (2023) explored the electronic and steric effects of the dichlorobenzene moiety on the reactivity of the azide group. The findings provided insights into the mechanisms governing azide reactivity and could inform the design of more efficient synthetic routes.

In conclusion, 1-(2-azidoethyl)-3,5-dichlorobenzene (CAS No. 2167275-92-3) is a multifaceted compound with a wide range of applications in materials science, pharmaceuticals, and chemical synthesis. Its unique combination of functional groups offers opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is likely to remain an important player in the field of organic chemistry.